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Compound of Interest

Compound Name: AN2718

Cat. No.: B1667275

For Research Use Only. Not for use in diagnostic procedures.

Introduction

AN2718 is a novel, boron-containing small molecule with broad-spectrum antifungal activity.[1]
[2] It functions by inhibiting the fungal enzyme leucyl-tRNA synthetase (LeuRS), which is crucial
for protein synthesis.[2][3][4] This application note provides a summary of the solubility of
AN2718 in dimethyl sulfoxide (DMSO) and other common laboratory solvents. Additionally, a
detailed protocol for preparing AN2718 stock solutions and determining its solubility is provided
to guide researchers in drug development and screening applications.

Physicochemical Properties of AN2718

Chemical Name: 5-chloro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole[1]

CAS Number: 174672-06-1[1][3]

Molecular Formula: C7HeBCIlO2[1][3]

Molecular Weight: 168.39 g/mol [3]

Solubility Data

The solubility of AN2718 has been determined in various organic solvents. The following table
summarizes the available quantitative data. It is important to note that solubility can be
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influenced by factors such as temperature, purity of the compound, and the presence of water
in the solvent. Sonication may be required to achieve complete dissolution.[3]

Reported Solubility Molar Equivalent

Solvent Source(s)
(mg/mL) (mM)

DMSO 60 356.32 [3]

> 50 296.93 [4]

30 178.16 [1]

DMF 30 178.16 [1]

Ethanol 30 178.16 [1]

Ethanol:PBS (pH 7.2)

0.2 1.19 [1]
(1:4)

10% DMSO + 40%
PEG300 + 5% Tween 2 11.88 [3]
80 + 45% Saline

Mechanism of Action: Inhibition of Leucyl-tRNA
Synthetase

AN2718 exerts its antifungal effect by targeting and inhibiting leucyl-tRNA synthetase (LeuRS).
This enzyme is responsible for attaching the amino acid leucine to its corresponding transfer
RNA (tRNA), a critical step in protein synthesis. By inhibiting LeuRS, AN2718 effectively halts
protein production in fungal cells, leading to growth inhibition and cell death.
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Caption: Mechanism of action of AN2718.

Experimental Protocol: Preparation of AN2718 Stock
Solution in DMSO

This protocol describes a general method for preparing a high-concentration stock solution of
AN2718 in DMSO.

Materials:

AN2718 powder (=98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Water bath or sonicator
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Sterile, disposable syringes and syringe filters (0.22 pum pore size)

Procedure:

Preparation: In a biological safety cabinet or a clean fume hood, bring the AN2718 powder
and DMSO to room temperature.

Weighing: Accurately weigh the desired amount of AN2718 powder using a calibrated
analytical balance and transfer it to a sterile vial.

Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock
concentration (e.g., 50 mg/mL).

Dissolution: Tightly cap the vial and vortex for 2-5 minutes to facilitate dissolution. If the
compound does not fully dissolve, sonicate the vial in a water bath for 10-15 minutes.[3]
Gentle warming (up to 37°C) can also be applied.

Visual Inspection: Visually inspect the solution to ensure that all solid material has dissolved
and the solution is clear.

Sterilization (Optional): For cell-based assays, the stock solution can be filter-sterilized using
a 0.22 pm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage (months to
years) or at 4°C for short-term storage (days to weeks).[2]

Experimental Protocol: Determination of AN2718
Solubility (Shake-Flask Method)

This protocol outlines the shake-flask method, a common technique for determining the

thermodynamic solubility of a compound.

Workflow:
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Caption: Workflow for solubility determination.

Materials:

o AN2718 powder

¢ Selected solvents (e.g., DMSO, water, PBS)

¢ Glass vials with screw caps
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Orbital shaker or rotator

Centrifuge

Syringes and syringe filters (0.22 pm)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Calibrated pipettes and other standard laboratory equipment

Procedure:

Sample Preparation: Add an excess amount of AN2718 powder to a series of vials, each
containing a known volume of the test solvent. Ensure that there is undissolved solid
material at the bottom of each vial.

Equilibration: Seal the vials and place them on an orbital shaker or rotator at a constant
temperature (e.g., 25°C). Agitate the samples for 24 to 48 hours to allow the solution to
reach equilibrium.

Separation of Undissolved Solid: After the equilibration period, centrifuge the vials at high
speed to pellet the undissolved solid.

Sample Collection: Carefully collect the supernatant using a syringe and immediately filter it
through a 0.22 um syringe filter to remove any remaining solid particles.

Quantification: Prepare a series of dilutions of the filtered supernatant. Quantify the
concentration of AN2718 in the diluted samples using a validated analytical method, such as
HPLC with a standard curve or UV-Vis spectrophotometry at a predetermined wavelength.

Calculation: Calculate the solubility of AN2718 in each solvent based on the measured
concentration and the dilution factor.

Safety Precautions

AN2718 is for research use only. Standard laboratory safety precautions should be followed

when handling this compound. This includes wearing appropriate personal protective
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equipment (PPE) such as gloves, a lab coat, and safety glasses. All handling should be
performed in a well-ventilated area or a fume hood.

Ordering Information

Product Catalog Number
AN2718 Varies by supplier
Dimethyl Sulfoxide (DMSO), Anhydrous Varies by supplier

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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